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Compound of Interest

Compound Name: Tetraphosphorus decaoxide

Cat. No.: B091053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety precautions, handling

procedures, and a detailed experimental protocol for tetraphosphorus decaoxide (P₄O₁₀).

The information is intended to ensure the safe and effective use of this highly reactive

compound in a laboratory setting.

Chemical and Physical Properties
Tetraphosphorus decaoxide, also known as phosphorus pentoxide, is a potent desiccant and

dehydrating agent.[1] It is a white, crystalline solid that exists in several polymorphic forms.[2]

Its high reactivity, particularly with water, necessitates stringent safety measures during

handling and storage.
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Property Value Source

Molecular Formula P₄O₁₀ [1]

Molecular Weight 283.89 g/mol [3]

Appearance White crystalline solid [2]

Density 2.3 g/mL at 25 °C [4]

Melting Point 422 °C

Boiling Point Sublimes at 360 °C

Water Solubility
Reacts violently to form

phosphoric acid
[4][5]

Hazard Identification and Classification
Tetraphosphorus decaoxide is classified as a corrosive substance that can cause severe skin

burns and eye damage.[4][6][7] Inhalation of its dust can lead to severe irritation of the

respiratory tract.

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.[4][6][7]

Precautionary Statements:

P260: Do not breathe dust.[4][6][7]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[4][6][7]

P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[4][7]

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/ shower.[4][7]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[4]
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P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4][7]

Occupational Exposure Limits
While some safety data sheets indicate that no specific occupational exposure limit values

have been established, the following guideline is available from German regulations:

Parameter Value Source

MAK (Maximale Arbeitsplatz-

Konzentration)
2 mg/m³ (inhalable fraction)

Safe Handling and Storage
Engineering Controls:

Work with tetraphosphorus decaoxide should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[1]

Ensure that an eyewash station and safety shower are readily accessible.[8]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.[1]

Skin Protection: A lab coat, long pants, and closed-toe shoes are required.[1]

Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene.[1]

Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator with

appropriate particulate filters should be used.

Storage:

Store in a cool, dry, and well-ventilated area.[1]

Keep containers tightly closed to prevent contact with moisture.[1]
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Store away from incompatible materials.

Chemical Incompatibilities
Tetraphosphorus decaoxide is a highly reactive substance and should be kept away from:

Water

Alcohols

Ammonia

Strong bases

Metals[8]

Strong oxidizing agents[8]
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Spill Occurs

Evacuate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(if safe to do so)

Carefully Sweep Up Solid

AVOID DUST GENERATION Place in a Dry, Labeled,
Sealed Container

DO NOT USE WATER Decontaminate Area
(use dry, inert material)

Dispose of as
Hazardous Waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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